Cas no 1806680-54-5 (4-(2-Bromopropanoyl)-2-methylbenzaldehyde)

• Product Name: 4-(2-Bromopropanoyl)-2-methylbenzaldehyde
• CAS No: 1806680-54-5
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5000388
• Update Time: 2025-08-01

4-(2-Bromopropanoyl)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-2-methylbenzaldehyde

• Inchi： 1S/C11H11BrO2/c1-7-5-9(11(14)8(2)12)3-4-10(7)6-13/h3-6,8H,1-2H3
• InChI Key： BBRSVJFWNCMDMF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C=O)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1

Additional information on 4-(2-Bromopropanoyl)-2-methylbenzaldehyde

4-(2-Bromopropanoyl)-2-methylbenzaldehyde: A Comprehensive Overview

4-(2-Bromopropanoyl)-2-methylbenzaldehyde, identified by the CAS number 1806680-54-5, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a 2-bromopropanoyl group. The presence of the bromine atom in the propanoyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations.

The synthesis of 4-(2-Bromopropanoyl)-2-methylbenzaldehyde typically involves a Friedel-Crafts acylation reaction, where the acyl group is introduced onto the aromatic ring. This reaction requires the use of an acyl chloride, such as 2-bromopropanoyl chloride, and a Lewis acid catalyst like aluminum chloride. The methyl group on the benzene ring plays a crucial role in directing the acylation to occur at the para position relative to it. This regioselectivity is a result of the activating effect of the methyl group, which facilitates electrophilic substitution at the para position.

Recent studies have highlighted the potential of 4-(2-Bromopropanoyl)-2-methylbenzaldehyde in drug discovery and development. The bromine atom in the molecule serves as an excellent leaving group, enabling various substitution reactions that can lead to diverse bioactive compounds. For instance, nucleophilic aromatic substitution reactions can be employed to replace the bromine atom with other functional groups, thereby expanding the chemical diversity of the molecule. This makes it an attractive starting material for medicinal chemists aiming to design novel therapeutic agents.

In addition to its applications in drug discovery, 4-(2-Bromopropanoyl)-2-methylbenzaldehyde has also found utility in materials science. The compound's ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been leveraged to synthesize advanced materials with tailored electronic properties. These materials hold promise for applications in electronics, sensors, and energy storage devices.

The reactivity of 4-(2-Bromopropanoyl)-2-methylbenzaldehyde is further influenced by its steric and electronic properties. The bulky propanoyl group can hinder certain reactions while facilitating others, depending on the reaction conditions and catalysts employed. For example, in organocatalytic reactions, this compound can act as a substrate for enamine or iminium chemistry, enabling efficient synthesis of complex molecules with high enantioselectivity.

From an analytical standpoint, 4-(2-Bromopropanoyl)-2-methylbenzaldehyde can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the molecular structure and confirming regioselectivity in synthetic pathways. Mass spectrometry (MS) provides additional insights into the molecular weight and fragmentation patterns of the compound, aiding in its identification and purity analysis.

In conclusion, 4-(2-Bromopropanoyl)-2-methylbenzaldehyde, with its unique structure and versatile reactivity, continues to be a focal point in both academic and industrial research. Its applications span drug discovery, materials science, and organic synthesis, making it an indispensable tool for chemists seeking to explore new frontiers in molecular design and function.